(S)-(-)-Celiprolol-d9 Hydrochloride
(S)-(-)-Celiprolol-d9 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1330266-42-6
VCID:
VC0143302
InChI:
InChI=1S/C20H33N3O4.ClH/c1-7-23(8-2)19(26)22-15-9-10-18(17(11-15)14(3)24)27-13-16(25)12-21-20(4,5)6;/h9-11,16,21,25H,7-8,12-13H2,1-6H3,(H,22,26);1H/t16-;/m0./s1/i4D3,5D3,6D3;
SMILES:
CCN(CC)C(=O)NC1=CC(=C(C=C1)OCC(CNC(C)(C)C)O)C(=O)C.Cl
Molecular Formula:
C20H34ClN3O4
Molecular Weight:
425.014
(S)-(-)-Celiprolol-d9 Hydrochloride
CAS No.: 1330266-42-6
Reference Standards
VCID: VC0143302
Molecular Formula: C20H34ClN3O4
Molecular Weight: 425.014
CAS No. | 1330266-42-6 |
---|---|
Product Name | (S)-(-)-Celiprolol-d9 Hydrochloride |
Molecular Formula | C20H34ClN3O4 |
Molecular Weight | 425.014 |
IUPAC Name | 3-[3-acetyl-4-[(2S)-3-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]-2-hydroxypropoxy]phenyl]-1,1-diethylurea;hydrochloride |
Standard InChI | InChI=1S/C20H33N3O4.ClH/c1-7-23(8-2)19(26)22-15-9-10-18(17(11-15)14(3)24)27-13-16(25)12-21-20(4,5)6;/h9-11,16,21,25H,7-8,12-13H2,1-6H3,(H,22,26);1H/t16-;/m0./s1/i4D3,5D3,6D3; |
Standard InChIKey | VKJHTUVLJYWAEY-CGYOIASKSA-N |
SMILES | CCN(CC)C(=O)NC1=CC(=C(C=C1)OCC(CNC(C)(C)C)O)C(=O)C.Cl |
Synonyms | N’-[3-Acetyl-4-[(2S)-3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]-N,N-diethylurea-d9 Hydrochloride; (-)-(S)-Celiprolol-d9 Hydrochloride; (-)-Celiprolol-d9 Hydrochloride; (S)-Celiprolol-d9 Hydrochloride; l-Celiprolol-d9 Hydrochloride; |
PubChem Compound | 71314633 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume